(3-Bromo-phenylsulfanyl)-propionamide

• Molecular Formula: C9H10BrNOS
• Molecular Weight: 260.15 g/mol
• IUPAC Name: 2-(3-bromophenyl)sulfanylpropanamide
• InChI: InChI=1S/C9H10BrNOS/c1-6(9(11)12)13-8-4-2-3-7(10)5-8/h2-6H,1H3,(H2,11,12)
• InChI Key: PRWVVUAIROHLAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N)SC1=CC(=CC=C1)Br

Description

(3-Bromo-phenylsulfanyl)-propionamide is a useful research compound. Its molecular formula is C9H10BrNOS and its molecular weight is 260.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of 5.0 g 3-bromobenzenethiol and 5.96 g potassium carbonate in 50 ml DMF were added 3.86 g 2-bromopropionamide at RT. The mixture was warmed up and stirred at 70° C. for 3.5 hrs. After cooling, 200 ml water were added and the mixture extracted 3 times with dichloromethane. Drying and evaporation of the organic phases yielded 6.5 g of the title product which was used without further purification.

Synthesis routes and methods II

Procedure details